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Compound of Interest

Compound Name: Phenethyl lactate
CAS No.: 155449-46-0
Cat. No.: B120143
Get Quote
. J

CAS: 10138-63-3 | Formula: C11H1403 | M.W.: 194.23 g/mol

Part 1: Executive Summary & Molecular Architecture

Phenethyl lactate (2-phenylethyl 2-hydroxypropanoate) represents a class of "soft" lipophilic
esters combining the floral aromaticity of phenethyl alcohol with the biocompatibility of lactic
acid. While widely recognized in the flavor and fragrance industry for its mild, rose-like olfactory
profile, its potential as a permeation enhancer and solvating agent in transdermal drug delivery
systems (TDDS) is under-explored.

This guide addresses the scarcity of high-fidelity thermophysical data by providing a
consolidated property profile and, crucially, a set of self-validating experimental protocols for
verifying these metrics in-house.

Synthetic Pathway & Purity Implications

Commercial phenethyl lactate is often synthesized via Fischer esterification, which can leave
trace acidic catalysts. However, for pharmaceutical applications, enzymatic synthesis (lipase-
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mediated) is preferred to minimize by-products and preserve optical purity (if using chiral lactic
acid).

Diagram 1: Enzymatic Synthesis & Hydrolysis Pathway This pathway highlights the reversible
nature of the synthesis, critical for understanding stability in aqueous formulations.
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Caption: Lipase-mediated esterification of phenethyl alcohol and lactic acid. Green arrow
indicates synthesis; red dotted line indicates potential hydrolysis in aqueous media.

Part 2: Thermophysical Property Profile

The following data aggregates multiple industrial sources. Note the "Solid/Liquid” duality;
Phenethyl lactate often exists as a supercooled liquid near room temperature despite a
melting point above 50°C.

Thermodynamic & Transport Data
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Property Value / Range Unit Conditions Confidence
_ Solid .
Physical State ) - @ 25°C (Pure) High
(Crystalline)
Melting Point 55.0 °C 1 atm Medium
Boiling Point 355 - 356 °C 760 mmHg High
_ @ 25°C _
Density 1.124 g/cm3 Medium
(Supercooled)
Refractive Index 1.503 - 1.505 nD @ 20°C High
Vapor Pressure 7.4 x107° mmHg @ 25°C (Est) Low (Est)
Flash Point > 140 °C Closed Cup High

Partition Coeff.[1]
LogP (o/w) 1.26 - [21[31[4]1151161[ 7] Medium (Est)
[81[9][10]

Scientist’s Note on Viscosity: Specific viscosity data for Phenethyl lactate is absent in open
literature. Based on its molecular weight and hydroxyl functionality (hydrogen bonding
capability), it is predicted to exhibit Newtonian behavior with a viscosity significantly higher than
its parent alcohol (Phenethyl alcohol, n = 7-10 mPa-s) but lower than pure lactic acid. Expect
values in the range of 20-50 mPa:-s at 60°C (just above melting point).

Part 3: Experimental Protocols for Characterization

As precise data is niche, you must validate the material yourself. The following protocols are
designed to be self-validating, meaning they include internal checks to ensure data integrity.

Protocol A: Phase Transition Analysis (DSC)

Purpose: To determine the exact melting point and enthalpy of fusion, distinguishing between
amorphous (glassy) and crystalline states.

o Preparation: Hermetically seal 2-5 mg of Phenethyl lactate in an aluminum pan.

e Cycle:
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[e]

Equilibrate at -40°C.

o

Ramp 1: Heat to 80°C at 10°C/min (Erases thermal history).

Cool: Return to -40°C at 5°C/min.

[¢]

[¢]

Ramp 2: Heat to 80°C at 10°C/min (Measurement run).

 Validation: The onset of the endothermic peak in Ramp 2 is the melting point (

). If Ramp 1 shows a shift compared to Ramp 2, the sample likely contained moisture or
solvent residues.

e Success Criteria: Sharp endotherm peak width (<2°C) indicates high purity (>98%).

Protocol B: Temperature-Dependent Density & Viscosity

Purpose: To generate a fluid property curve for process engineering (pumping/mixing).

Diagram 2: Characterization Logic Flow Use this decision tree to select the correct rheological
method based on the sample's thermal state.
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Caption: Decision matrix for rheological characterization. Supercooled liquids require careful
handling to prevent shear-induced crystallization.

Step-by-Step Methodology:
e Instrument: Anton Paar SVM or equivalent (combined density/viscosity meter).
o Temperature Sweep: Set range from 60°C down to 20°C in 5°C decrements.

o Why cooling? It is easier to measure the melt and observe supercooling than to heat a
solid in a viscometer.

o Data Fitting: Fit the resulting density (
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) data to a linear equation:
Fit viscosity (
) to the Arrhenius-Andrade equation:
o Self-Validation: If the viscosity spikes suddenly during cooling, crystallization has occurred.

Discard data below this point.

Part 4: Applications in Formulation

Understanding the thermophysical profile allows for rational formulation design:

o Solvent Power: With a LogP of ~1.26, Phenethyl lactate sits in the "goldilocks" zone for
transdermal delivery—lipophilic enough to penetrate the stratum corneum, but polar enough
(hydroxyl group) to solvate hydrophilic actives.

e Thermal Stability: The high boiling point (>350°C) makes it an excellent fixative for volatile
fragrances or a plasticizer for polymer films that require high-temperature processing.

e Handling: Formulators must be aware of the 55°C melting point. Bulk storage should be
heated (trace heating) to prevent solidification in transfer lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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